N-(2-furylmethyl)-6-(methylthio)-1,3-benzothiazol-2-amine
Overview
Description
N-(2-furylmethyl)-6-(methylthio)-1,3-benzothiazol-2-amine is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as FMeTBT and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism Of Action
The mechanism of action of FMeTBT is complex and not fully understood. It is believed that this compound exerts its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. FMeTBT has also been shown to interact with certain proteins, such as histone deacetylases, and to inhibit the activity of certain enzymes, such as cyclooxygenase-2.
Biochemical and Physiological Effects:
FMeTBT has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activity of certain enzymes involved in inflammation, such as COX-2. FMeTBT has also been shown to induce apoptosis in cancer cells and to inhibit the replication of certain viruses, such as HIV-1.
Advantages And Limitations For Lab Experiments
FMeTBT has several advantages for use in lab experiments. This compound is relatively easy to synthesize and is stable under a range of conditions. FMeTBT is also relatively inexpensive and is readily available from commercial sources. However, there are also some limitations to the use of FMeTBT in lab experiments. This compound is not very water-soluble, which can make it difficult to use in certain assays. FMeTBT is also relatively toxic and can exhibit non-specific effects at high concentrations.
Future Directions
For research on FMeTBT include the development of new synthetic methods, the elucidation of its mechanism of action, and the development of new assays and screening methods.
Scientific Research Applications
FMeTBT has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. FMeTBT has also been shown to inhibit the activity of certain enzymes and to modulate the expression of certain genes.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2OS2/c1-17-10-4-5-11-12(7-10)18-13(15-11)14-8-9-3-2-6-16-9/h2-7H,8H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WANUMGJKMKIDTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC2=C(C=C1)N=C(S2)NCC3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201201142 |
Source
|
| Record name | 2-Benzothiazolamine, N-(2-furanylmethyl)-6-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201201142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-furylmethyl)-6-(methylthio)-1,3-benzothiazol-2-amine | |
CAS RN |
1350989-16-0 |
Source
|
| Record name | 2-Benzothiazolamine, N-(2-furanylmethyl)-6-(methylthio)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1350989-16-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Benzothiazolamine, N-(2-furanylmethyl)-6-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201201142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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